Cas no 552330-87-7 (6-bromo-1H-cinnolin-4-one)

• Product Name: 6-bromo-1H-cinnolin-4-one
• CAS No: 552330-87-7
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD09834642
• CID: 366732
• PubChem ID: 270902
• Update Time: 2025-08-05

6-bromo-1H-cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromocinnolin-4(1H)-one
• 4(1H)-Cinnolinone,6-bromo-
• 6-bromo-1H-cinnolin-4-one
• 6-bromo-4(1H)-Cinnolinone
• 6-Bromocinnolin-4-ol
• 6-Bromo-4-cinnolinol
• NSC114061
• MLS002706546
• 4(1H)-Cinnolinone, 6-bromo-
• PubChem15846
• 6-Bromo-cinnolin-4-ol
• 6-bromocinnolin-4 (1h)-one
• 6-bromanyl-1H-cinnolin-4-one
• VWMHMZLZLNLBPB-UHFFFAOYSA-N
• 8038AB
• AKO
• CHEMBL1722545
• AKOS016007238
• 9VXF8HBE3X
• NSC-114061
• AS-57379
• PB43041
• A830544
• DTXSID50236514
• 552330-87-7
• CS-W023187
• EN300-681456
• MFCD09834642
• SCHEMBL796509
• AC-22861
• NSC 114061
• F11858
• A870247
• MFCD16659039
• AKOS016007903
• SMR001573949
• SY321293
• FT-0712682
• SY126906
• 6-bromo-1,4-dihydrocinnolin-4-one
• UNII-9VXF8HBE3X
• FT-0690108
• 876-88-0
• 4-Cinnolinol, 6-bromo-
• DTXCID80159005
• 6-Bromo-cinnolin-4(1H)-one
• DB-071959

• MDL： MFCD09834642
• Inchi： 1S/C8H5BrN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
• InChI Key： VWMHMZLZLNLBPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(C=NN2)=O)C=1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-bromo-1H-cinnolin-4-one

Recent Advances in the Study of 6-Bromo-1H-cinnolin-4-one (CAS: 552330-87-7): A Promising Scaffold in Medicinal Chemistry

The compound 6-bromo-1H-cinnolin-4-one (CAS: 552330-87-7) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold, characterized by a cinnolin-4-one core substituted with a bromine atom at the 6-position, has been explored for its role in modulating various biological targets. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel kinase inhibitors, anti-inflammatory agents, and anticancer compounds. The unique electronic and steric properties conferred by the bromo-substitution make it a valuable building block for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-bromo-1H-cinnolin-4-one derivatives as selective inhibitors of the JAK2 kinase, a target implicated in myeloproliferative disorders. The lead compound, derived from this scaffold, exhibited nanomolar potency and favorable pharmacokinetic profiles in preclinical models. Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where 6-bromo-1H-cinnolin-4-one was utilized to develop potent PARP-1 inhibitors with enhanced blood-brain barrier permeability, suggesting potential for treating neurological cancers.

Synthetic methodologies for 6-bromo-1H-cinnolin-4-one have also seen advancements. A 2024 paper in Organic Letters described a streamlined, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, significantly improving yield and scalability. Furthermore, computational studies have provided insights into the molecular interactions of this scaffold with biological targets, aiding in the rational design of next-generation therapeutics. Despite these promising developments, challenges such as metabolic stability and off-target effects remain areas of active investigation.

In conclusion, 6-bromo-1H-cinnolin-4-one (CAS: 552330-87-7) represents a highly adaptable scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanistic nuances and expand its applications, positioning it as a cornerstone in the development of innovative small-molecule drugs. Future directions may include exploration of its utility in targeted protein degradation and combination therapies.